Cas no 2026-37-1 (o-Ethoxycarbonylbenzenesulfonamide)
2026-37-1 structure
Product Name:o-Ethoxycarbonylbenzenesulfonamide
CAS No:2026-37-1
MF:C27H42N4O7
MW:534.64498758316
CID:84068
Update Time:2024-01-24
o-Ethoxycarbonylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- o-Ethoxycarbonylbenzenesulfonamide
- Z-V-v-V-v-OMe
- 2-(Ethylformate)benzysulfonamide
- D-Valine, N-[(phenylmethoxy)carbonyl]-L-alanyl-D-valyl-L-valyl-, methyl ester (9CI)
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- Inchi: 1S/C27H42N4O7/c1-15(2)20(29-23(32)18(7)28-27(36)38-14-19-12-10-9-11-13-19)24(33)30-21(16(3)4)25(34)31-22(17(5)6)26(35)37-8/h9-13,15-18,20-22H,14H2,1-8H3,(H,28,36)(H,29,32)(H,30,33)(H,31,34)/t18-,20+,21-,22+/m0/s1
- InChI Key: WAUKBIIEWFIOFK-WSWWRLHASA-N
- SMILES: C(OC)(=O)[C@@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@@H](C(C)C)NC(=O)[C@H](C)NC(OCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 229.04093
Experimental Properties
- Density: 1.132±0.06 g/cm3(Predicted)
- Boiling Point: 762.8±60.0 °C(Predicted)
- PSA: 86.46
- LogP: 3.46030
- pka: 11.13±0.46(Predicted)
o-Ethoxycarbonylbenzenesulfonamide Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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